4-Aminomethyl-1-[3-(p-Fluorophenoxy)propyl]piperidine

• Molecular Formula: C15H23FN2O
• Molecular Weight: 266.35 g/mol
• IUPAC Name: [1-[3-(4-fluorophenoxy)propyl]piperidin-4-yl]methanamine
• InChI: InChI=1S/C15H23FN2O/c16-14-2-4-15(5-3-14)19-11-1-8-18-9-6-13(12-17)7-10-18/h2-5,13H,1,6-12,17H2
• InChI Key: KZJUKKOTNXLGCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)CCCOC2=CC=C(C=C2)F

Description

4-Aminomethyl-1-[3-(p-Fluorophenoxy)propyl]piperidine is a useful research compound. Its molecular formula is C15H23FN2O and its molecular weight is 266.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.8 grams of lithium aluminum hydride are added through a solids funnel to a suspension of 26 grams of the compound obtained in stage B. The mixture is refluxed for 2 hours. The reaction medium is decomposed using 2.6 cm3 of water and then 2.1 cm3 of sodium hydroxide and finally 9.6 cm3 of water, filtered and the filtrate is then evaporated. 13.1 grams of an oil are obtained which corresponds to the expected compound and which may be used without further purification.